Cas no 613657-34-4 (3-(3-chloro-4-fluorobenzenesulfonamido)propanoic acid)

• Product Name: 3-(3-chloro-4-fluorobenzenesulfonamido)propanoic acid
• CAS No: 613657-34-4
• MF: C₉H₉ClFNO₄S
• MW: 281.688463926315
• CID: 499628
• PubChem ID: 697756
• Update Time: 2025-10-31

3-(3-chloro-4-fluorobenzenesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-[(3-chloro-4-fluorophenyl)sulfonyl]-
• 3-((3-Chloro-4-fluorophenyl)sulfonamido)propanoic acid
• 3-(3-chloro-4-fluorobenzenesulfonamido)propanoic acid

• Inchi： 1S/C9H9ClFNO4S/c10-7-5-6(1-2-8(7)11)17(15,16)12-4-3-9(13)14/h1-2,5,12H,3-4H2,(H,13,14)
• InChI Key： QWDZIHCJRBNTMS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCCC(=O)O)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.532±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(3-chloro-4-fluorobenzenesulfonamido)propanoic acid

Recent Advances in the Study of 3-(3-Chloro-4-fluorobenzenesulfonamido)propanoic Acid (CAS: 613657-34-4)

3-(3-Chloro-4-fluorobenzenesulfonamido)propanoic acid (CAS: 613657-34-4) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique chemical structure, has been investigated for its biological activities, including enzyme inhibition and antimicrobial properties. The following research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanism of action, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of 3-(3-chloro-4-fluorobenzenesulfonamido)propanoic acid to enhance its bioavailability and efficacy. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved yield and purity, addressing previous challenges in large-scale production. The study also explored the compound's stability under various physiological conditions, providing critical insights for its formulation as a potential drug candidate.

In terms of biological activity, research has demonstrated that 3-(3-chloro-4-fluorobenzenesulfonamido)propanoic acid exhibits potent inhibitory effects against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in hypoxic tumor environments. This finding, published in Bioorganic & Medicinal Chemistry Letters, suggests its potential as an anticancer agent targeting tumor metabolism. Additionally, the compound's antimicrobial properties against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), were highlighted in a 2024 study, positioning it as a promising candidate for addressing antibiotic resistance.

Mechanistic studies have further elucidated the interactions between 3-(3-chloro-4-fluorobenzenesulfonamido)propanoic acid and its biological targets. Molecular docking simulations and X-ray crystallography revealed that the chloro-fluorophenyl moiety plays a critical role in binding to the active sites of target enzymes, while the propanoic acid tail enhances solubility and pharmacokinetic properties. These structural insights are invaluable for the design of next-generation derivatives with improved selectivity and potency.

Despite these advancements, challenges remain in the clinical translation of 3-(3-chloro-4-fluorobenzenesulfonamido)propanoic acid. Recent pharmacokinetic studies indicate moderate oral bioavailability, necessitating further optimization of its formulation. Additionally, while the compound shows low cytotoxicity in vitro, comprehensive in vivo toxicity studies are required to assess its safety profile. Ongoing research aims to address these gaps, with preliminary results from animal models expected in late 2024.

In conclusion, 3-(3-chloro-4-fluorobenzenesulfonamido)propanoic acid (CAS: 613657-34-4) represents a promising scaffold for the development of novel therapeutic agents. Its dual functionality as an enzyme inhibitor and antimicrobial agent underscores its versatility in drug discovery. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies. As the field progresses, this compound may pave the way for innovative treatments in oncology and infectious diseases.